![molecular formula C10H17N3O2 B1491861 5-(3-aminopropyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione CAS No. 2098104-32-4](/img/structure/B1491861.png)
5-(3-aminopropyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
Overview
Description
5-(3-aminopropyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione, also known as 2-Amino-3-hydroxy-5-methyl-4-pyrone, is an organic compound with a wide range of applications in scientific research. It is a cyclic ketone that is widely used in the synthesis of a variety of compounds, including drugs, pesticides, and other materials. It is also used in the production of pharmaceuticals, dyes, and other materials. In addition, 2-Amino-3-hydroxy-5-methyl-4-pyrone has been used in the synthesis of a number of biologically active compounds, such as antibiotics and antifungals.
Scientific Research Applications
Cancer Therapeutics
5-(3-aminopropyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione: has shown promise in the field of cancer therapeutics. Its structure is similar to compounds that have been evaluated for their potential as inhibitors of specific growth factor receptors . These receptors, such as the fibroblast growth factor receptor (FGFR), are often implicated in the proliferation and survival of cancer cells. By inhibiting these receptors, compounds like 5-(3-aminopropyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione could potentially halt or slow down the progression of various cancers.
Enzyme Inhibition
The compound’s ability to interact with enzymes has been explored, particularly in the context of kinase inhibition . Kinases play a crucial role in signal transduction within cells, and their dysregulation is a common feature in many diseases, including cancer. As an enzyme inhibitor, this compound could serve as a lead molecule for the development of new drugs targeting diseases associated with kinase activity.
Mechanism of Action
Target of Action
Compounds with a pyrrolopyridine structure have been found to have activities against various targets, including fibroblast growth factor receptors (FGFRs) . FGFRs play an essential role in various types of tumors .
Mode of Action
These compounds can inhibit FGFRs, thereby preventing the activation of downstream signaling pathways . This inhibition can occur through the compound binding to the receptor, preventing it from undergoing dimerization and autophosphorylation .
Biochemical Pathways
The inhibition of FGFRs affects downstream signaling pathways, including RAS-MEK-ERK, PLCγ, and PI3K-Akt . These pathways regulate various cellular processes, including cell proliferation and migration, angiogenesis, and others .
Result of Action
The inhibition of FGFRs and their downstream pathways can lead to various cellular effects, such as the inhibition of cell proliferation and induction of apoptosis .
properties
IUPAC Name |
5-(3-aminopropyl)-4,6,7,7a-tetrahydro-3aH-pyrrolo[3,4-c]pyridine-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O2/c11-3-1-4-13-5-2-7-8(6-13)10(15)12-9(7)14/h7-8H,1-6,11H2,(H,12,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOOWOSYSYZCYCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2C1C(=O)NC2=O)CCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-aminopropyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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